Cas no 1795409-34-5 (N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-bromophenyl)propanamide)

• Product Name: N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-bromophenyl)propanamide
• CAS No: 1795409-34-5
• MF: C₁₉H₂₀BrNO₄
• MW: 406.270404815674
• CID: 5369143
• Update Time: 2025-05-24

N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-bromophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-bromophenyl)propanamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-bromophenyl)propanamide

• Inchi： 1S/C19H20BrNO4/c1-19(23,14-7-8-16-17(10-14)25-12-24-16)11-21-18(22)9-6-13-4-2-3-5-15(13)20/h2-5,7-8,10,23H,6,9,11-12H2,1H3,(H,21,22)
• InChI Key： AQEXGBPVGVIWRU-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C2OCOC2=C1)(O)C)(=O)CCC1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-bromophenyl)propanamide

N-[2-(2H-1,3-Benzodioxol-5-yl)-2-Hydroxypropyl]-3-(2-Bromophenyl)Propanamide: A Comprehensive Overview

N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-bromophenyl)propanamide, identified by the CAS registry number 1795409-34-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a benzodioxole moiety, a hydroxyl group, and a bromophenyl substituent. The presence of these functional groups renders the compound versatile in terms of reactivity and applicability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes. Researchers have employed strategies such as Suzuki-Miyaura coupling and nucleophilic substitution to construct the key intermediates. The use of transition metal catalysts has significantly improved the yield and purity of the final product, making it more accessible for further studies and applications.

The structural features of N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-bromophenyl)propanamide make it an attractive candidate for drug discovery programs. The benzodioxole ring is known for its antioxidant properties, while the bromophenyl group contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes. These characteristics suggest potential applications in the development of anti-inflammatory or neuroprotective agents.

Emerging research has also explored the role of this compound in enzyme inhibition studies. Preliminary findings indicate that it exhibits moderate inhibitory activity against certain proteases, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. These results underscore the need for further in-depth studies to evaluate its therapeutic potential.

In addition to its pharmacological applications, N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-bromophenyl)propanamide has shown promise in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends, suggesting its potential in next-generation electronic devices.

The environmental impact of this compound has also garnered attention. Studies have assessed its biodegradability and toxicity profiles under various conditions. Results indicate that it undergoes slow degradation under aerobic conditions but exhibits low toxicity towards aquatic organisms at environmentally relevant concentrations. These findings are crucial for ensuring sustainable practices during its production and application.

In conclusion, N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-(2-bromophenyl)propanamide (CAS No: 1795409-34-5) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups position it as a valuable tool for advancing both therapeutic interventions and materials innovation. Continued research will undoubtedly unlock further insights into its potential uses and optimize its performance across various domains.